dopamine 3-O-sulfate
dopamine 3-O-sulfate
Dopamine 3-O-sulfate is an aryl sulfate that is dopamine in which the phenolic hydrogen at position 3 has been replaced by a sulfo group. It has a role as a human blood serum metabolite and a human urinary metabolite. It is a member of phenols, a primary amino compound and an aryl sulfate. It is functionally related to a dopamine. It is a tautomer of a dopamine 3-O-sulfate zwitterion.
dopamine 3-O-sulfate is a natural product found in Homo sapiens and Bos taurus with data available.
dopamine 3-O-sulfate is a natural product found in Homo sapiens and Bos taurus with data available.
Brand Name:
Vulcanchem
CAS No.:
51317-41-0
VCID:
VC21135940
InChI:
InChI=1S/C8H11NO5S/c9-4-3-6-1-2-7(10)8(5-6)14-15(11,12)13/h1-2,5,10H,3-4,9H2,(H,11,12,13)
SMILES:
C1=CC(=C(C=C1CCN)OS(=O)(=O)O)O
Molecular Formula:
C8H11NO5S
Molecular Weight:
233.24 g/mol
dopamine 3-O-sulfate
CAS No.: 51317-41-0
Cat. No.: VC21135940
Molecular Formula: C8H11NO5S
Molecular Weight: 233.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dopamine 3-O-sulfate is an aryl sulfate that is dopamine in which the phenolic hydrogen at position 3 has been replaced by a sulfo group. It has a role as a human blood serum metabolite and a human urinary metabolite. It is a member of phenols, a primary amino compound and an aryl sulfate. It is functionally related to a dopamine. It is a tautomer of a dopamine 3-O-sulfate zwitterion. dopamine 3-O-sulfate is a natural product found in Homo sapiens and Bos taurus with data available. |
|---|---|
| CAS No. | 51317-41-0 |
| Molecular Formula | C8H11NO5S |
| Molecular Weight | 233.24 g/mol |
| IUPAC Name | [5-(2-aminoethyl)-2-hydroxyphenyl] hydrogen sulfate |
| Standard InChI | InChI=1S/C8H11NO5S/c9-4-3-6-1-2-7(10)8(5-6)14-15(11,12)13/h1-2,5,10H,3-4,9H2,(H,11,12,13) |
| Standard InChI Key | NZKRYJGNYPYXJZ-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1CCN)OS(=O)(=O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1CCN)OS(=O)(=O)O)O |
| Melting Point | 268 - 270 °C |
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